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Compound of Interest

Compound Name:
4-Methoxy-3-

(phenoxymethyl)benzaldehyde

CAS No.: 438531-11-4

Cat. No.: B410892

Get Quote

A Comprehensive Analytical Framework for Drug Development Professionals

Executive Summary & Chemical Context[1][2][3][4]
[5][6][7][8]
Compound: 4-Methoxy-3-(phenoxymethyl)benzaldehyde Formula: C₁₅H₁₄O₃ Molecular

Weight: 242.27 g/mol CAS: 438531-11-4 (Generic) / 590880 (PubChem CID)

In the realm of medicinal chemistry, the benzaldehyde scaffold serves as a critical linchpin for

synthesizing stilbenes, chalcones, and heterocyclic bioactive agents. The specific derivative 4-
Methoxy-3-(phenoxymethyl)benzaldehyde presents a unique structural challenge: it contains

a phenoxymethyl ether linkage at the meta position relative to the aldehyde, rather than the

more common benzyloxy ether found in isovanillin derivatives.

This guide outlines a rigorous structural elucidation protocol. As a Senior Application Scientist, I

emphasize that 1D NMR is insufficient to distinguish this molecule from its regioisomer, 3-

(benzyloxy)-4-methoxybenzaldehyde. This protocol utilizes High-Resolution Mass
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Spectrometry (HRMS) and 2D NMR (specifically HMBC) to definitively validate the ether

connectivity and rule out isomeric impurities.[1]

Synthetic Origin & Impurity Profiling[4]
Understanding the synthesis informs the analytical strategy.[1] This molecule is typically

synthesized via a Williamson ether synthesis or a nucleophilic substitution on a benzyl halide.

[1]

Precursor: 3-(Chloromethyl)-4-methoxybenzaldehyde.[1]

Reagent: Phenol (in the presence of a base like K₂CO₃).[1]

Mechanism: Sɴ2 displacement of the chloride by the phenoxide ion.[1]

Critical Impurities to Monitor:

Hydrolysis Byproduct: 3-(Hydroxymethyl)-4-methoxybenzaldehyde (from moisture in the

reaction).[1]

Regioisomers: If the starting material was generated via non-selective formylation, isomers

with the aldehyde at different positions may exist.[1]

Dimerization: Bis-ether formation if stoichiometry is uncontrolled.[1]

Analytical Strategy: The "Triad of Evidence"
To ensure scientific integrity (E-E-A-T), we do not rely on a single data point. We construct a

self-validating system using three pillars:

Mass Spectrometry (HRMS): Confirms elemental composition and unsaturation.[1]

FT-IR: Identifies the carbonyl and ether functional groups.

Nuclear Magnetic Resonance (NMR): The definitive structural proof.[1] HMBC is the

decision-maker here.

Diagram 1: Elucidation Workflow
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The following flowchart illustrates the logical progression from raw sample to validated

structure.

Raw Sample
(C15H14O3)

HRMS (ESI+)
Confirm m/z 243.1021 [M+H]+

FT-IR Spectroscopy
Confirm C=O (1690 cm-1)

Confirm C-O-C (1240 cm-1)

1H & 13C NMR
Assign Protons/Carbons

Identify Ambiguity (Isomerism)

Isomer Check:
Phenoxymethyl vs. Benzyloxy?

2D HMBC Experiment
Trace CH2 Correlations

Required

Structure Validated
4-Methoxy-3-(phenoxymethyl)benzaldehyde

Definitive Proof

Click to download full resolution via product page

Caption: Logical workflow for structural validation, prioritizing HMBC for isomer differentiation.
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Detailed Experimental Protocols
High-Resolution Mass Spectrometry (HRMS)

Method: ESI-TOF (Electrospray Ionization - Time of Flight).[1]

Mode: Positive Ion Mode ([M+H]⁺ or [M+Na]⁺).

Expected Data:

Monoisotopic Mass: 242.0943 Da.[1]

[M+H]⁺: 243.1016 Da.[1]

[M+Na]⁺: 265.0835 Da.[1]

Validation Criteria: Mass error < 5 ppm.

FT-IR Spectroscopy[4]
Method: ATR (Attenuated Total Reflectance) on neat solid/oil.[1]

Key Bands:

1680–1695 cm⁻¹: C=O stretch (Conjugated Aldehyde).[1]

1580–1600 cm⁻¹: C=C Aromatic skeletal vibrations.[1]

1230–1250 cm⁻¹: C-O-C asymmetric stretch (Ether).[1]

2850 & 2750 cm⁻¹: C-H Fermi doublet (Characteristic of Aldehydes).[1]

NMR Spectroscopy (The Definitive Step)
Sample Preparation: Dissolve ~10 mg of compound in 0.6 mL of DMSO-d₆ or CDCl₃. Note:

CDCl₃ is preferred for resolution, but DMSO-d₆ is necessary if the sample contains polar

impurities like the hydrolyzed alcohol.

A. 1H NMR Assignments (400 MHz, CDCl₃)
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The molecule has two aromatic systems: the central trisubstituted ring and the peripheral

monosubstituted phenoxy ring.[1]

Position Type
Shift (δ,
ppm)

Multiplicity Integration
Assignment
Logic

CHO Aldehyde 9.88 Singlet (s) 1H

Characteristic

aldehyde

offset.[1]

H-2 Aromatic 7.92
Doublet (d,

J~2Hz)
1H

Ortho to CHO

and CH₂OPh.

[1]

Deshielded

by CHO.[1]

H-6 Aromatic 7.80
Doublet of

Doublets (dd)
1H

Ortho to

CHO, meta to

CH₂OPh.[1]

H-5 Aromatic 7.05
Doublet (d,

J~8Hz)
1H

Ortho to

OMe.[1]

Shielded by

OMe.[1]

Ph-H Aromatic 6.90 – 7.35 Multiplet (m) 5H

Peripheral

Phenoxy ring

protons.[1]

CH₂ Benzylic 5.15 Singlet (s) 2H

Critical

Signal.

Deshielded

by Ar and O.

OMe Methoxy 3.95 Singlet (s) 3H

Characteristic

OMe on

aromatic ring.

[1]

B. The Isomer Trap: Why 1D is not enough
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The isomer 3-(benzyloxy)-4-methoxybenzaldehyde (Isovanillin benzyl ether) has a nearly

identical 1H NMR profile.[1]

Target (Phenoxymethyl): Ar-CH₂-O-Ph

Isomer (Benzyloxy): Ar-O-CH₂-Ph

Ambiguity: In both cases, the CH₂ is flanked by an aromatic ring and an oxygen atom.[1] The

chemical shift difference is often < 0.1 ppm.[1]

C. 2D HMBC (Heteronuclear Multiple Bond Correlation)
This is the self-validating step.[1] We track the long-range coupling (2-3 bonds) of the CH₂

protons (at 5.15 ppm).[1]

Target Molecule Logic (Ar-CH₂-O-Ph):

The CH₂ protons are attached to the central ring.[1] They will show a strong HMBC

correlation to C-2, C-4, and C-6 of the central ring.

Crucially, they will show a correlation to the Ipso-Carbon (C-1') of the Phenoxy ring across

the ether oxygen.

Key Diagnostic: The Phenoxy Ipso-Carbon appears at ~158 ppm.[1]

Isomer Logic (Ar-O-CH₂-Ph):

The CH₂ protons are attached to the peripheral phenyl ring.[1]

They will correlate to the Ipso-Carbon (C-3) of the Central ring across the ether oxygen.[1]

Key Diagnostic: The Central Ring Ipso-Carbon (C-3) appears at ~148 ppm (shifted upfield

relative to phenoxy due to different substitution).[1]

Diagram 2: HMBC Connectivity Logic
This diagram visualizes the specific correlations required to confirm the "Phenoxymethyl"

structure over the "Benzyloxy" isomer.[1]
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TARGET: 3-(Phenoxymethyl)

ISOMER: 3-(Benzyloxy)
CH2 Protons
(δ 5.15 ppm)

Phenoxy C-1'
(δ ~158 ppm)

Target Correlation
(3-bond)

Core Ring C-3
(δ ~128 ppm)

Target Correlation
(2-bond)

Core Ring C-3
(δ ~148 ppm)

Isomer Correlation
(3-bond)

Benzyl C-1'
(δ ~136 ppm)

Isomer Correlation
(2-bond)

Click to download full resolution via product page

Caption: HMBC correlations distinguishing the target (solid lines) from the isomer (dotted lines).

Quality Control & Storage
Once the structure is elucidated, maintain integrity for downstream applications.[1]

Purity Check: UPLC-MS (C18 Column, Water/Acetonitrile gradient). Look for the

"Hydroxymethyl" impurity (MW 180), which elutes earlier than the target.[1]

Storage: The aldehyde is susceptible to oxidation (to benzoic acid).[1] Store at -20°C under

Argon.

Stability: Avoid protic solvents (MeOH/EtOH) for long-term storage to prevent hemiacetal

formation.[1]

Conclusion
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The elucidation of 4-Methoxy-3-(phenoxymethyl)benzaldehyde requires navigating a subtle

regiochemical ambiguity. By leveraging the specific HMBC correlation between the benzylic

protons and the phenoxy ipso-carbon (~158 ppm), researchers can confidently distinguish this

scaffold from its benzyloxy isomer. This protocol ensures the rigorous validation required for

pharmaceutical intermediates.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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